An In-depth Technical Guide to the Photophysical Properties of Solvent Yellow 43
An In-depth Technical Guide to the Photophysical Properties of Solvent Yellow 43
For Researchers, Scientists, and Drug Development Professionals
Introduction
Solvent Yellow 43, also known by its chemical name 2-butyl-6-(butylamino)-1H-benzo[de]isoquinoline-1,3(2H)-dione, is a fluorescent dye belonging to the naphthalimide class of compounds.[1][] Naphthalimides are recognized for their strong fluorescence, good photostability, and sensitivity to the local environment, making them valuable in various applications, including as fluorescent probes and in materials science.[1] This guide provides a comprehensive overview of the available photophysical data for Solvent Yellow 43, details generalized experimental protocols for characterizing such dyes, and presents a logical workflow for these investigations.
Quantitative Photophysical Data
Precise, peer-reviewed quantitative data for Solvent Yellow 43 is scarce in the public domain. Commercial suppliers often provide conflicting or incomplete information. The following table summarizes the available data and highlights the existing inconsistencies. It is crucial for researchers to experimentally determine these properties in their specific solvent systems.
| Photophysical Parameter | Reported Value(s) | Solvent/Conditions | Source(s) |
| Absorption Maximum (λabs) | ~590 nm | Not Specified | [3][4] |
| Implied ~450 nm | Not Specified | [5] | |
| Emission Maximum (λem) | ~620 nm | Not Specified | [3][4] |
| Molar Extinction Coefficient (ε) | Data Not Available | - | - |
| Fluorescence Quantum Yield (Φf) | Data Not Available | - | - |
| Fluorescence Lifetime (τf) | Data Not Available | - | - |
| Lightfastness | 4-5 (on a scale of 1-8) | Not Specified | - |
Note on Discrepancies: The significant difference in reported absorption maxima (~590 nm vs. ~450 nm) is noteworthy. The suitability of the dye for converting blue light from LEDs, as mentioned in one source, would necessitate strong absorption in the blue region of the spectrum (around 450 nm).[5] Conversely, other sources indicate a much longer wavelength absorption maximum.[3][4] This discrepancy underscores the importance of independent experimental verification.
Experimental Protocols
1. Determination of Molar Extinction Coefficient (ε)
The molar extinction coefficient is a measure of how strongly a chemical species absorbs light at a given wavelength. It is determined using the Beer-Lambert law.
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Materials:
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Solvent Yellow 43
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Spectroscopic grade solvent (e.g., ethanol, cyclohexane, dimethyl sulfoxide)
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Volumetric flasks and pipettes
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UV-Vis spectrophotometer
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Analytical balance
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Procedure:
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Prepare a stock solution of Solvent Yellow 43 of a precisely known concentration (e.g., 1 mg in 10 mL of solvent). This requires careful weighing of the solute and accurate measurement of the solvent volume.[6]
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From the stock solution, prepare a series of dilutions with decreasing concentrations.
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Record the absorbance spectrum for each dilution using a UV-Vis spectrophotometer. A solution of the pure solvent should be used as a blank to zero the instrument.
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Identify the wavelength of maximum absorbance (λabs).
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Plot the absorbance at λabs against the concentration of the dye for each dilution.
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The data should yield a linear plot that passes through the origin. The slope of this line is the molar extinction coefficient (ε) when the path length of the cuvette is 1 cm.[7]
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2. Measurement of Fluorescence Quantum Yield (Φf)
The fluorescence quantum yield is the ratio of photons emitted to photons absorbed. The relative method, using a well-characterized standard, is commonly employed.
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Materials:
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Solvent Yellow 43 solution of known absorbance
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A standard fluorescent dye with a known quantum yield in the same solvent (e.g., quinine sulfate in 0.1 M H2SO4, Rhodamine 6G in ethanol)
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Spectroscopic grade solvent
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UV-Vis spectrophotometer
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Fluorometer
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-
Procedure:
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Prepare a dilute solution of Solvent Yellow 43 and a solution of the standard dye in the same solvent. The absorbance of both solutions at the excitation wavelength should be low (typically < 0.1) to avoid inner filter effects.
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Measure the absorbance of both the sample and standard solutions at the chosen excitation wavelength.
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Measure the fluorescence emission spectrum of both the sample and the standard, ensuring the excitation wavelength and all instrument settings (e.g., slit widths) are identical for both measurements.
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Integrate the area under the emission curves for both the sample and the standard.
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Calculate the quantum yield of the sample (Φsample) using the following equation: Φsample = Φstandard * (Isample / Istandard) * (Astandard / Asample) * (nsample2 / nstandard2) where:
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Φ is the quantum yield
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I is the integrated fluorescence intensity
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A is the absorbance at the excitation wavelength
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n is the refractive index of the solvent[8]
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3. Determination of Fluorescence Lifetime (τf)
Fluorescence lifetime is the average time a molecule spends in the excited state before returning to the ground state. Time-Correlated Single Photon Counting (TCSPC) is a common technique for its measurement.
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Apparatus:
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Pulsed light source (e.g., picosecond laser diode or LED)
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Sample holder
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Fast photodetector (e.g., photomultiplier tube or single-photon avalanche diode)
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TCSPC electronics
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-
Procedure:
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A dilute solution of Solvent Yellow 43 is excited with a short pulse of light.
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The time difference between the excitation pulse and the detection of the first emitted photon is measured.
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This process is repeated many times to build up a histogram of the number of photons detected at different times after excitation.
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The resulting decay curve is then fitted to an exponential function to determine the fluorescence lifetime (τf). For a single exponential decay, the intensity (I) as a function of time (t) is given by: I(t) = I0 * exp(-t/τf) where I0 is the intensity at time zero.[9]
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Mandatory Visualization
The following diagram illustrates a typical experimental workflow for the photophysical characterization of a fluorescent dye like Solvent Yellow 43.
Caption: Workflow for characterizing the photophysical properties of a fluorescent dye.
References
- 1. Solvent Yellow 43 | 12226-96-9 | Benchchem [benchchem.com]
- 3. Solvent yellow 43 | 19125-99-6 | FS176733 | Biosynth [biosynth.com]
- 4. Solvent yellow 43 | CymitQuimica [cymitquimica.com]
- 5. research.tue.nl [research.tue.nl]
- 6. researchgate.net [researchgate.net]
- 7. How to Measure the Extinction Coefficient of a Fluorescent Protein | MtoZ Biolabs [mtoz-biolabs.com]
- 8. Lifetime and Fluorescence Quantum Yield of Two Fluorescein-Amino Acid-Based Compounds in Different Organic Solvents and Gold Colloidal Suspensions | MDPI [mdpi.com]
- 9. Fluorescence Lifetime Standards for Time and Frequency Domain Fluorescence Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
